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Compound of Interest

Compound Name: Propiolamide

Cat. No.: B017871 Get Quote

Essential Safety and Handling Guide for
Propiolamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and

disposal of Propiolamide (CAS 7341-96-0). Adherence to these procedures is vital for

ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Data
Propiolamide is a chemical that requires careful handling due to its potential health hazards. It

is classified as an irritant and is harmful if swallowed.[1][2] Below is a summary of its key

hazard information.
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Identifier Information Reference

CAS Number 7341-96-0 [2]

Molecular Formula C3H3NO

Molecular Weight 69.06 g/mol [2][3]

Appearance Solid

Melting Point 57-62 °C

Signal Word Warning [2]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[1][4]

Precautionary Statements

P261, P264, P270,

P301+P312, P302+P352,

P305+P351+P338

[2]

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure when handling

Propiolamide. The following PPE should be worn at all times.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Must be worn at all times to

protect from splashes. Should

meet ANSI Z.87.1 standards.

Face Shield

Recommended when there is

a significant risk of splashing

or when handling larger

quantities.[5]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[6] Always

inspect gloves for tears or

holes before use.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect street clothes

from contamination.[6]

Respiratory Protection NIOSH-approved respirator

Use in a well-ventilated area. If

dust or aerosols may be

generated, a respirator is

necessary.[5][6]

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is essential for the safe handling of Propiolamide.

Preparation:

Risk Assessment: Before starting any work, conduct a thorough risk assessment for the

planned experiment.

PPE: Put on all required personal protective equipment as detailed in the table above.[6]

Workspace: Ensure your workspace is clean, uncluttered, and located in a well-ventilated

area, preferably within a chemical fume hood.[6]
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Handling:

Weighing: When weighing the solid compound, do so in a fume hood or an enclosure that

prevents dust from spreading.[6]

Avoid Inhalation: Take care to avoid creating and inhaling dust.[1][7]

Spill Prevention: Handle the chemical carefully to prevent spills.

In Case of a Spill:

Evacuate: If the spill is large, evacuate the immediate area.[6]

Ventilate: Ensure the area is well-ventilated.[6]

Contain: For small spills, use an inert absorbent material to contain the substance.[6]

Clean-up: Sweep up the spilled material and place it in a suitable, sealed container for

disposal.[7]

Disposal Plan
Propiolamide and any contaminated materials must be disposed of as hazardous waste.

Waste Collection:

Solid Waste: Collect unused Propiolamide and any contaminated solids (e.g., gloves,

weighing paper) in a designated, clearly labeled hazardous waste container.[8][9]

Liquid Waste: If Propiolamide is dissolved in a solvent, collect the solution in a designated,

leak-proof container for hazardous liquid waste. Do not mix with incompatible waste streams.

[8]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name "Propiolamide" and associated hazards.[8][10]

Disposal Procedure:
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Storage: Store waste containers in a designated, secure area away from incompatible

materials.[9][11]

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal contractor to arrange for pickup and disposal.[8]

Regulatory Compliance: Ensure all disposal activities comply with local, state, and federal

regulations.[9]

Safe Handling Workflow
The following diagram illustrates the standard operational workflow for safely handling

Propiolamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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